Cas no 72396-61-3 (3(2H)-Pyridazinone, 4,5-dichloro-2-(3,4-difluorophenyl)-)

• Product Name: 3(2H)-Pyridazinone, 4,5-dichloro-2-(3,4-difluorophenyl)-
• CAS No: 72396-61-3
• MF: C₁₀H₄Cl₂F₂N₂O
• MW: 277.05436706543
• CID: 544031
• PubChem ID: 21934308
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4,5-dichloro-2-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dichloro-2-(3,4-difluorophenyl)-
• 4,5-dichloro-2-(3,4-difluorophenyl)pyridazin-3-one
• 72396-61-3
• 4,5-Dichloro-2-(3,4-difluorophenyl)pyridazin-3(2H)-one
• OCJSRJRLSUGVKF-UHFFFAOYSA-N
• 2-(3,4-difluorophenyl)-4,5-dichloro-3(2H)-pyridazinone
• DTXSID30620311
• SCHEMBL4189453

• Inchi： 1S/C10H4Cl2F2N2O/c11-6-4-15-16(10(17)9(6)12)5-1-2-7(13)8(14)3-5/h1-4H
• InChI Key： OCJSRJRLSUGVKF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC(=C(C=1)F)F)Cl

Computed Properties

• Exact Mass: 275.96702
• Monoisotopic Mass: 275.9668745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67